FSSIGVSAEZOKFT-UHFFFAOYSA-M
FSSIGVSAEZOKFT-UHFFFAOYSA-M
Brand Name:
Vulcanchem
CAS No.:
131690-25-0
VCID:
VC21237151
InChI:
InChI=1S/C18H16N3O3.2ClH/c1-19-8-4-14(5-9-19)15-6-10-20(11-7-15)13-16-12-17(21(23)24)2-3-18(16)22;;/h2-12H,13H2,1H3;2*1H/q+1;;/p-1
SMILES:
C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-]
Molecular Formula:
C18H17Cl2N3O3
Molecular Weight:
394.2 g/mol
FSSIGVSAEZOKFT-UHFFFAOYSA-M
CAS No.: 131690-25-0
Cat. No.: VC21237151
Molecular Formula: C18H17Cl2N3O3
Molecular Weight: 394.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131690-25-0 |
|---|---|
| Molecular Formula | C18H17Cl2N3O3 |
| Molecular Weight | 394.2 g/mol |
| IUPAC Name | 2-[[4-(1-methylpyridin-1-ium-4-yl)pyridin-1-ium-1-yl]methyl]-4-nitrophenol;dichloride |
| Standard InChI | InChI=1S/C18H16N3O3.2ClH/c1-19-8-4-14(5-9-19)15-6-10-20(11-7-15)13-16-12-17(21(23)24)2-3-18(16)22;;/h2-12H,13H2,1H3;2*1H/q+1;;/p-1 |
| Standard InChI Key | FSSIGVSAEZOKFT-UHFFFAOYSA-M |
| SMILES | C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-] |
| Canonical SMILES | C[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC3=C(C=CC(=C3)[N+](=O)[O-])O.[Cl-].[Cl-] |
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